![molecular formula C21H19N5O3S B2387756 7-(2-methoxyphenyl)-1,3-dimethyl-5-((pyridin-2-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 872838-40-9](/img/structure/B2387756.png)
7-(2-methoxyphenyl)-1,3-dimethyl-5-((pyridin-2-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
7-(2-methoxyphenyl)-1,3-dimethyl-5-((pyridin-2-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H19N5O3S and its molecular weight is 421.48. The purity is usually 95%.
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Scientific Research Applications
Polyfunctional Fused Heterocyclic Compounds
This study focuses on the synthesis of polyfunctional fused heterocyclic compounds using various reactants, including 1,3-indendione and 6-amino-2-thioxopyrimidin-4(3H)-one. The research could indicate the potential of the compound for generating new heterocyclic structures with potential pharmaceutical or material science applications (Hassaneen et al., 2003).
Crystal Structure Analysis
Another study examined the crystal structures of several 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, revealing insights into molecular interactions and the potential for designing materials or drugs with specific physical properties (Trilleras et al., 2009).
Synthesis of Novel Compounds for Anti-inflammatory and Analgesic Agents
Research on the synthesis of novel compounds derived from visnaginone and khellinone, including those with pyrimidine structures, showcases the pharmaceutical applications of such molecules in developing new anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).
Novel Catalyst for Organic Synthesis
A study on the use of a new Schiff base complex as a catalyst for the synthesis of 1-(α-Aminoalkyl)-2-naphthols introduces the potential application of related compounds in catalyzing organic reactions, which is crucial for pharmaceutical and chemical manufacturing (Goudarziafshar et al., 2021).
Mechanism of Action
Target of Action
The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, specifically the transition from G1 phase to S phase, and the progression of the S phase .
Mode of Action
The compound acts as an inhibitor of CDK2 . By binding to CDK2, it prevents the kinase from phosphorylating its substrates, thereby halting the progression of the cell cycle . This results in the inhibition of cell proliferation, particularly in cancer cells .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle progression . CDK2 is essential for the transition from G1 to S phase and the progression of the S phase. Therefore, its inhibition can lead to cell cycle arrest, preventing the replication of DNA and the division of cells . This can have significant downstream effects, particularly in rapidly dividing cells such as cancer cells .
Result of Action
The result of the compound’s action is a significant inhibition of cell proliferation . Most notably, the compound has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces apoptosis within HCT cells .
properties
IUPAC Name |
7-(2-methoxyphenyl)-1,3-dimethyl-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O3S/c1-25-18-16(20(27)26(2)21(25)28)19(30-12-13-8-6-7-11-22-13)24-17(23-18)14-9-4-5-10-15(14)29-3/h4-11H,12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYVVSCDFQNQEKT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CC=C3OC)SCC4=CC=CC=N4)C(=O)N(C1=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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